Cas no 2651-42-5 (Lacthydrazide)

• Product Name: Lacthydrazide
• CAS No: 2651-42-5
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD00038134
• CID: 262745
• PubChem ID: 312043
• Update Time: 2025-11-01

Lacthydrazide Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, hydrazide
• 2-hydroxypropanehydrazide
• LACTHYDRAZIDE
• 1-???propan-2-ol
• 2-hydroxy-propionic acid hydrazide
• DL-lactic acid hydrazide
• lactic acid hydrazide
• Lactohydrazid
• lactoylhydrazine
• Milchsaeure-hydrazid
• N-amino-2-hydroxypropanamide
• EN300-196484
• NSC-220113
• FT-0627644
• MFCD00038134
• SCHEMBL482168
• 2-Hydroxypropanohydrazide #
• Propanoic acid, 2-hydroxy-, hydrazide
• DTXSID50309959
• 2651-42-5
• SB86253
• NSC220113
• AT27020
• AKOS012885480
• CS-0238506
• Lacthydrazide

• MDL： MFCD00038134
• Inchi： 1S/C3H8N2O2/c1-2(6)3(7)5-4/h2,6H,4H2,1H3,(H,5,7)
• InChI Key： QCICYPQPGJJZGW-UHFFFAOYSA-N
• SMILES： OC(C(NN)=O)C

Computed Properties

• Exact Mass: 104.05900
• Monoisotopic Mass: 104.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 338.1°C at 760 mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.486
• PSA: 75.35000
• LogP: -0.55170

Additional information on Lacthydrazide

Comprehensive Guide to Lacthydrazide (CAS No. 2651-42-5): Properties, Applications, and Innovations

Lacthydrazide (CAS No. 2651-42-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This hydrazide derivative, characterized by its lactam ring, has become a subject of interest for researchers exploring novel drug intermediates and bioactive molecules. The compound's molecular formula and precise structure make it a valuable building block in synthetic chemistry, particularly in the development of targeted therapies.

Recent studies highlight Lacthydrazide's role in modulating enzymatic activity, with potential implications for metabolic disorders. Its mechanism of action, involving selective binding to specific protein sites, aligns with current trends in precision medicine and personalized therapeutics. The scientific community has shown growing interest in this compound, as evidenced by increased publications referencing CAS No. 2651-42-5 in peer-reviewed journals over the past five years.

From a chemical perspective, Lacthydrazide exhibits remarkable stability under physiological conditions, making it suitable for various drug delivery systems. Its solubility profile allows for formulation flexibility, addressing one of the most common challenges in pharmaceutical development. Researchers are particularly excited about its potential in creating sustained-release formulations, a hot topic in modern pharmacotherapy.

The compound's safety profile has been extensively studied, with data suggesting excellent biocompatibility in preclinical models. This positions Lacthydrazide as a promising candidate for further clinical development, especially in light of increasing regulatory focus on drug safety and reduced side effects. Current good manufacturing practice (cGMP) synthesis routes have been established for this compound, ensuring consistent quality for research and potential commercial applications.

Innovative applications of Lacthydrazide extend beyond traditional pharmaceuticals. Recent patent filings reveal its incorporation in biodegradable polymers for medical devices, responding to the global push for sustainable healthcare solutions. The compound's ability to form stable complexes with various metals has also sparked interest in diagnostic imaging applications, particularly in the development of novel contrast agents.

Quality control of Lacthydrazide follows stringent analytical protocols, with HPLC purity typically exceeding 98%. This high purity standard meets the demands of modern drug discovery programs where compound integrity is paramount. Stability studies indicate excellent shelf life when stored under recommended conditions, addressing common concerns about chemical degradation in research settings.

The global market for specialty chemicals like Lacthydrazide is projected to grow significantly, driven by increasing R&D investment in targeted therapies and biopharmaceuticals. Supply chain analysts note steady demand for CAS No. 2651-42-5, with manufacturers expanding production capacity to meet research needs. Proper handling and storage guidelines have been well-documented, ensuring safe utilization across various laboratory environments.

Future research directions for Lacthydrazide include exploration of its potential in combination therapies and nanomedicine applications. Preliminary data suggests synergistic effects when combined with certain anticancer agents, opening new avenues in oncology research. These developments align perfectly with current trends in combination drug development and therapeutic innovation.

Environmental considerations for Lacthydrazide production and disposal have been addressed through modern green chemistry approaches. The development of efficient synthetic routes with reduced waste generation responds to the pharmaceutical industry's commitment to sustainable practices. These advancements position Lacthydrazide as a compound of interest for environmentally conscious research programs.

For researchers seeking detailed technical specifications, comprehensive data sheets for Lacthydrazide (CAS No. 2651-42-5) are available from reputable chemical suppliers. These documents include full spectroscopic characterization, solubility data, and recommended storage conditions. The compound's well-documented properties facilitate its integration into diverse research projects, from medicinal chemistry to materials science applications.

In conclusion, Lacthydrazide represents an exciting area of chemical research with multiple potential applications. Its unique properties and versatility make it a valuable tool for scientists working at the forefront of drug discovery and biomaterial development. As research continues to uncover new possibilities for this compound, its importance in scientific advancement is likely to grow significantly in the coming years.